Cas no 53575-08-9 (Diethyl 1-naphthylmethylphosphonate)

• Product Name: Diethyl 1-naphthylmethylphosphonate
• CAS No: 53575-08-9
• MF: C₁₅H₁₉O₃P
• MW: 278.283325433731
• MDL: MFCD00015769
• CID: 89764
• PubChem ID: 101271
• Update Time: 2025-10-05

Diethyl 1-naphthylmethylphosphonate Chemical and Physical Properties

Names and Identifiers

• Diethyl 1-naphthylmethylphosphonate
• 1-Naphthylmethylphosphonic acid diethyl ester
• Diethyl1-naphthylmethylphosphonate, (1-Naphthylmethylphosphonicacid diethylester)
• 1-(diethoxyphosphorylmethyl)naphthalene
• Diethyl (naphthalen-1-ylmethyl)phosphonate
• (1)naphthylmethyl-phosphonic acid diethyl ester
• AKOS017343377
• FT-0624768
• diethyl [(naphthalen-1-yl)methyl]phosphonate
• DTXSID80201790
• PHOSPHONIC ACID, P-(1-NAPHTHALENYLMETHYL)-, DIETHYL ESTER
• Phosphonic acid, (1-naphthylmethyl)-, diethyl ester
• 53575-08-9
• D97451
• 7J5W5E9BE8
• 3-16-00-00896 (Beilstein Handbook Reference)
• AS-65638
• CHEMBL251547
• MFCD00015769
• FT-0624866
• diethyl(naphthalen-1-ylmethyl)phosphonate
• NSC404293
• Diethyl 1-naphthylmethylphosphonate, 90%
• diethyl naphthalen-1-ylmethylphosphonate
• Phosphonic acid, (1-naphthalenylmethyl)-, diethyl ester
• (1-Naphthylmethyl)phosphonic acid diethyl ester
• SCHEMBL1773883
• BRN 2943656
• UNII-7J5W5E9BE8
• DIETHYL1-NAPHTHYLMETHYLPHOSPHONATE
• NSC 404293
• CS-0199154
• Diethyl (1-naphthylmethyl) phosphonate
• AI3-17485
• AFNZPMQIKMSUTD-UHFFFAOYSA-N
• NSC-404293
• DB-009680

• MDL： MFCD00015769
• Inchi： 1S/C15H19O3P/c1-3-17-19(16,18-4-2)12-14-10-7-9-13-8-5-6-11-15(13)14/h5-11H,3-4,12H2,1-2H3
• InChI Key： AFNZPMQIKMSUTD-UHFFFAOYSA-N
• SMILES： P(CC1C=CC=C2C=CC=CC=12)(=O)(OCC)OCC
• BRN： 2943656

Computed Properties

• Exact Mass: 278.10700
• Monoisotopic Mass: 278.107
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• Color/Form: liquid
• Density: 1.146
• Boiling Point: 202-205 °C (0.2 mmHg)
• Flash Point: 205-206°C/5mm
• Refractive Index: 1.564-1.568
• PSA: 45.34000
• LogP: 4.60590
• Solubility: Insoluble in water

Diethyl 1-naphthylmethylphosphonate Security Information

• Safety Instruction： S24/25
• RTECS：SZ9852000
• Safety Term：S24/25

Additional information on Diethyl 1-naphthylmethylphosphonate

Diethyl 1-naphthylmethylphosphonate: A Comprehensive Overview

Diethyl 1-naphthylmethylphosphonate, also known by its CAS number 53575-08-9, is a compound that has garnered significant attention in various scientific and industrial applications. This compound, which belongs to the class of organophosphorus compounds, is characterized by its unique structure and versatile properties. In recent years, advancements in synthetic chemistry and materials science have led to a deeper understanding of its potential applications and mechanisms of action.

The molecular structure of Diethyl 1-naphthylmethylphosphonate comprises a naphthyl group attached to a methylphosphonate moiety. This combination endows the compound with distinctive chemical properties, including high stability and reactivity under specific conditions. Researchers have explored its role in various chemical reactions, particularly in the context of organocatalysis and polymer synthesis. Recent studies have highlighted its ability to act as a efficient catalyst in the synthesis of biodegradable polymers, which has implications for sustainable materials development.

One of the most notable applications of Diethyl 1-naphthylmethylphosphonate is in the field of agrochemicals. Its use as a precursor in the synthesis of herbicides and insecticides has been extensively documented. For instance, recent research has demonstrated its effectiveness in enhancing the bioavailability of agricultural chemicals, thereby improving crop yields while minimizing environmental impact. This has positioned it as a key component in modern agricultural practices.

In addition to its agricultural applications, Diethyl 1-naphthylmethylphosphonate has found utility in the pharmaceutical industry. Its role as an intermediate in drug synthesis has been explored, particularly in the development of anti-inflammatory agents and antiviral medications. Recent breakthroughs in medicinal chemistry have revealed its potential as a building block for complex molecular architectures, paving the way for innovative therapeutic solutions.

The environmental impact of Diethyl 1-naphthylmethylphosphonate has also been a focal point of recent research. Studies have examined its biodegradation pathways and toxicity profiles, with findings suggesting that it can be safely integrated into eco-friendly chemical processes. This aligns with global efforts to promote green chemistry and reduce ecological footprints across industries.

In conclusion, Diethyl 1-naphthylmethylphosphonate, CAS number 53575-08-9, stands as a testament to the ongoing advancements in chemical science. Its diverse applications, from agriculture to pharmaceuticals, underscore its importance as a versatile compound. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in shaping future innovations across various sectors.